Cas no 101725-90-0 (Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-)

• Product Name: Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-
• CAS No: 101725-90-0
• MF: C₇H₃N₃
• MW: 129.118820428848
• CID: 135685
• Update Time: 2024-01-25

Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-
• 2,6-Pyridinedicarbonitrile
• 1,3-Adamantanedimethanol,a,a,a',a'-tetramethyl- (6CI)
• Tricyclo[3.3.1.13,7]decane-1,3-dimethanol, a,a,a',a'-tetramethyl-(9CI)
• 1,3-Bis(1-hydroxy-1-methylethyl)adamantine
• Tricyclo[3.3.1.13,7]decane-1,3-dimethanol, α1,α1,α3,α3-tetramethyl-

• Inchi： 1S/C7H3N3/c8-4-6-2-1-3-7(5-9)10-6/h1-3H
• InChI Key： XNPMXMIWHVZGMJ-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(C#N)=CC=C1

Computed Properties

• Exact Mass: 129.032697g/mol
• Monoisotopic Mass: 129.032697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 129.12g/mol
• XLogP3: 1
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47000
• LogP: 0.82496

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives